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Compound of Interest

Compound Name: m-PEG2-azide

Cat. No.: B15543973 Get Quote

Essential Safety and Handling Guide for m-
PEG2-azide
This guide provides critical safety, operational, and disposal information for researchers,

scientists, and drug development professionals working with m-PEG2-azide. The following

procedures are designed to ensure the safe handling and disposal of this compound,

minimizing risks and establishing a secure laboratory environment.

Compound Information:

Property Value

Chemical Name m-PEG2-azide

CAS Number 215181-61-6[1][2][3]

Molecular Formula C5H11N3O2[1][2]

Molecular Weight 145.16 g/mol [2][3]

Physical Form Colorless oil[3]

Storage Store at -20°C[1][4]

I. Hazard Identification and Risk Assessment
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While a specific, detailed safety data sheet (SDS) for m-PEG2-azide may not always be readily

available, the primary hazards are associated with its organic azide functional group. Organic

azides are a class of compounds known for their potential toxicity and explosive instability

under certain conditions, such as exposure to heat, shock, or friction.[5]

Primary Risks:

Toxicity: May be harmful if inhaled, swallowed, or absorbed through the skin.[5][6]

Explosive Potential: Organic azides can decompose violently.[5]

Irritation: May cause skin, eye, and respiratory tract irritation.[5][6]

II. Personal Protective Equipment (PPE)
A stringent personal protective equipment protocol is mandatory to prevent dermal, ocular, and

respiratory exposure.
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PPE Category Specification Rationale

Hand Protection

Double gloving with nitrile

gloves is recommended.[7] For

handling higher concentrations

or prolonged tasks, an outer

layer of heavy-duty, chemical-

resistant gloves (e.g.,

SilverShield®) is advised.[7][8]

[9]

Provides a robust barrier

against skin contact and

protects in case of a breach in

the outer glove.[9]

Eye Protection

Chemical splash goggles are

required at all times.[7][10] A

full-face shield should be worn

in addition to goggles when

there is a significant risk of

splashing.[7][9]

Protects against splashes and

aerosols that can cause

serious eye damage.[9]

Body Protection

A flame-resistant lab coat is

the minimum requirement.[7]

For procedures with a higher

risk of exposure, a chemical-

resistant apron should be worn

over the lab coat.

Prevents contamination of

personal clothing and skin.

Respiratory Protection

All work should be conducted

in a certified chemical fume

hood.[7][10] If there is a

potential for aerosol generation

outside of a fume hood, a

NIOSH-approved respirator is

required.[7][9]

Protects against the inhalation

of potentially harmful vapors or

aerosols.

Footwear

Fully enclosed, chemical-

resistant shoes are mandatory.

[7]

Protects feet from spills and

falling objects.

III. Operational Plan: Step-by-Step Handling
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All handling of m-PEG2-azide must be performed in a designated area, such as a chemical

fume hood, to minimize exposure.

Preparation:

Designated Area: Cordon off a specific area within the laboratory for handling m-PEG2-
azide.

PPE Check: Ensure all required PPE is readily available and personnel are trained in its

proper use.

Equipment Preparation: Gather all necessary equipment and reagents before introducing the

compound to the handling area.

Work Surface: Cover the work surface with disposable plastic-backed absorbent pads.[9]

Handling:

Avoid Metal: Use plastic or Teflon-coated spatulas and weigh boats to handle solid m-PEG2-
azide. Metal spatulas can form shock-sensitive metal azides.[7]

Controlled Reactions: Plan experiments to keep the concentration of the azide low. Avoid

heating the compound unless a thorough safety review has been conducted.[7]

Sealed Containers: Keep all containers of m-PEG2-azide tightly sealed when not in use.
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A high-level workflow for the safe handling of m-PEG2-azide.
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IV. Spill and Exposure Response
Spill Response:

Small Spill (in a fume hood):

Absorb the spill with an inert material (e.g., vermiculite, sand).

Collect the absorbed material into a designated hazardous waste container.

Decontaminate the area with a suitable solvent.

Large Spill (or any spill outside a fume hood):

Evacuate the laboratory immediately and alert others.[7]

Prevent entry to the contaminated area.

Contact your institution's emergency response team.[7]

Exposure Response:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove all contaminated clothing. Seek immediate medical attention.[7]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[7]

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek immediate medical attention.

V. Disposal Plan
Under no circumstances should azide solutions be poured down the drain.[8] Reaction with

lead or copper pipes can form highly explosive metal azides.[8]

Waste Collection:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 10 Tech Support

https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Azidoindole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Azidoindole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Azidoindole.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Azidoindole.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


All materials contaminated with m-PEG2-azide, including gloves, absorbent pads, and

glassware, must be collected in a designated, properly labeled hazardous waste container.

[7]

Deactivation/Neutralization: For dilute solutions, a chemical deactivation procedure should be

performed by trained personnel in a controlled environment. A common method involves

reaction with sodium nitrite and an acid to decompose the azide.

Deactivation Protocol for Dilute Azide Solutions:

The operation must be carried out in a chemical fume hood.[8]

In a three-necked flask equipped with a stirrer and a dropping funnel, place the aqueous

solution containing no more than 5% m-PEG2-azide.

Slowly add a 20% aqueous solution of sodium nitrite (approximately 1.5 g of sodium nitrite

per gram of azide).[8]

Gradually add a 20% aqueous solution of sulfuric acid with stirring until the reaction mixture

is acidic to pH paper. Caution: The order of addition is critical.[8]

After the reaction is complete (cessation of gas evolution), neutralize the solution with a

dilute sodium hydroxide solution to a pH of 6-9 before collecting it in a hazardous waste

container for disposal through your institution's environmental health and safety office.[8]
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A logical flow diagram for the safe disposal of m-PEG2-azide waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://broadpharm.com/product/bp-20988
https://www.lookchem.com/ProductWholeProperty_LCPL966624.htm
https://conju-probe.com/product/m-peg2-azide/
https://www.lumiprobe.com/p/azide-peg2-amine
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_3_Azido_3_deoxy_4_thiothymidine.pdf
https://static.cymitquimica.com/products/54/pdf/sds-BIPG1912.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_5_Azidoindole.pdf
https://chemistry.unm.edu/safety/sop_azides_gold-lab.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Pomalidomide_C5_azide.pdf
https://www.utoledo.edu/depts/safety/docs/lab_safety/Sodium%20Azide.pdf
https://www.benchchem.com/product/b15543973#personal-protective-equipment-for-handling-m-peg2-azide
https://www.benchchem.com/product/b15543973#personal-protective-equipment-for-handling-m-peg2-azide
https://www.benchchem.com/product/b15543973#personal-protective-equipment-for-handling-m-peg2-azide
https://www.benchchem.com/product/b15543973#personal-protective-equipment-for-handling-m-peg2-azide
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15543973?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543973?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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